[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• SMILES: CCC(C)(C)NCC1=CC(=CC(=C1)Cl)Cl
• InChI: InChI=1S/C12H17Cl2N/c1-4-12(2,3)15-8-9-5-10(13)7-11(14)6-9/h5-7,15H,4,8H2,1-3H3
• InChIKey: OXEDGOSAVXRIJI-UHFFFAOYSA-N

[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine – Core Identity, Supply‑Specs, and Pharmacological Family

[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine (CAS 1178293‑35‑0; synonym N‑(3,5‑dichlorobenzyl)‑2‑methylbutan‑2‑amine) is a synthetic benzylamine derivative with molecular formula C₁₂H₁₇Cl₂N and a molecular weight of 246.18 Da . The compound belongs to the patent‑disclosed class of benzylamine‑based tachykinin (NK‑1/NK‑2) receptor antagonists and is supplied at a minimum purity of 95 % , with a computed logP of 4.27 . Its structural hallmark is the symmetrical 3,5‑dichloro substitution on the benzyl ring combined with a tertiary‑carbon‑bearing 2‑methylbutan‑2‑yl amine tail, a motif that has been explored for oral bioavailable neurokinin antagonists [1].

Target Class Tachykinin (NK-1/NK-2) antagonist research

Structural Precision Symmetrical 3,5-dichloro substitution for defined phenyl orientation

Supply Spec Minimum 95% purity, suitable for SAR and lead-optimization workflows

• [1] Nagasawa M, Kawase N, Tanaka N, Nakamura H, Tsuzuike N, Murata M. (Zeria Pharmaceutical Co., Ltd.) Benzylamine derivative. United States Patent US7276511B2. Issued October 2, 2007. View Source

[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine – Why Simple ‘Dichlorobenzyl‑amine’ Swaps Risk Activity Loss and Irreproducibility

Benzylamine derivatives with the 2‑methylbutan‑2‑yl tail are not interchangeable: subtle changes in the chlorine substitution pattern on the phenyl ring markedly alter lipophilicity, conformational dynamics, and target‑binding pharmacophores [1][2]. The symmetrical 3,5‑dichloro arrangement produces distinct rotational barriers around the benzyl‑CH₂–N bond compared to the 2,4‑, 2,3‑, or 3,4‑dichloro isomers, which in turn fixes the spatial orientation of the amine tail and directly modulates receptor‑complementary interactions [1]. Procurement based solely on ‘dichlorobenzyl‑(2‑methylbutan‑2‑yl)amine’ without specifying the chlorine positions therefore leads to compounds with different three‑dimensional structures, different lipophilicity, and potentially orders‑of‑magnitude differences in target affinity — a risk documented across related NK‑1/NK‑2 antagonist series [2].

Regioisomer-Specific Lipophilicity

Chlorine substitution pattern (3,5- vs. 2,4- or 3,4-) alters logP and membrane partitioning, potentially shifting ADME profiles.

Conformational Lock and Receptor Fit

Symmetrical 3,5-dichloro arrangement imposes a distinct phenyl rotational barrier; unsymmetrical isomers populate different rotamer distributions that may modify NK receptor pharmacophore complementarity.

Analytical and Salt-Forming Consequences

Shifts in amine basicity (pKa) and ¹H NMR complexity across regioisomers impact purification, salt selection, and batch QC reproducibility.

• [1] Schaefer T, Danchura W, Niemczura W. The preferred conformations in solution and rotational barriers of the phenyl moiety in 3,5‑dichlorobenzyl derivatives of ammonia, dimethylamine, and dimethylarsine. Canadian Journal of Chemistry. 1978;56(1):36‑42. View Source
• [2] Nagasawa M, Kawase N, Tanaka N, Nakamura H, Tsuzuike N, Murata M. (Zeria Pharmaceutical Co., Ltd.) Benzylamine derivative. United States Patent US7276511B2. Issued October 2, 2007. View Source

[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine – Quantitative Differentiation Evidence vs. Closest Dichloro‑isomer Analogs

Lipophilicity Divergence: 3,5‑Cl₂ vs. 2,4‑Cl₂ Regioisomer – LogP Determines Membrane Partitioning

The computed logP of [(3,5‑dichlorophenyl)methyl](2‑methylbutan‑2‑yl)amine is 4.27 . For the closest regioisomer, [(2,4‑dichlorophenyl)methyl](2‑methylbutan‑2‑yl)amine, the predicted logP is 4.10 (ACD/Labs Percepta, based on the same scaffold and halogen count) [1]. Although the difference appears modest (ΔlogP = 0.17), this translates to an approximately 1.5‑fold higher octanol‑water partition coefficient that can significantly influence passive membrane permeability and tissue‑distribution profiles in whole‑organism studies [2].

Lipophilicity ΔlogP

Reported

Target logP 4.27 vs. 2,4-isomer logP ~4.10 (Δ +0.17)

~1.5-fold higher octanol-water partitioning may influence membrane permeability profiles.

Predicted values; experimental confirmation advised.

Evidence Dimension	Octanol‑water partition coefficient (logP)
Target Compound Data	4.27 (computed, Leyan)
Comparator Or Baseline	[(2,4‑dichlorophenyl)methyl](2‑methylbutan‑2‑yl)amine: logP ≈ 4.10 (predicted)
Quantified Difference	ΔlogP ≈ 0.17 (≈1.5‑fold higher partitioning)
Conditions	Predicted logP values from vendor‑reported or ACD/Labs algorithms

Why This Matters

A 0.17 logP difference can yield a ~1.5‑fold change in membrane partitioning, making the 3,5‑isomer measurably more lipophilic and potentially altering oral absorption and blood‑brain barrier penetration profiles relative to the 2,4‑isomer.

• [1] American Elements. Product page for N-[(2,4-dichlorophenyl)methyl]-2-methylbutan-2-amine, CAS 931991‑22‑9, molecular formula C₁₂H₁₇Cl₂N. Predicted logP derived from ACD/Labs Percepta platform. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. 1997;23(1‑3):3‑25. (Rule‑of‑5 framework justifying logP impact on permeability.) View Source

Conformational Restriction: Symmetrical 3,5‑Cl₂ Pattern Locks Phenyl Orientation Differently from Unsymmetrical Isomers

The 3,5‑dichlorobenzyl pharmacophore adopts a preferred solution conformation in which the aromatic ring plane is nearly orthogonal to the C‑N bond, with a rotational barrier of approximately 28 kJ mol⁻¹ measured for 3,5‑dichlorobenzylamine and its dimethylamine analog [1]. Unsymmetrical 2,4‑dichloro isomers populate a different rotamer distribution because the ortho‑chlorine introduces steric hindrance that raises the barrier by ~4–6 kJ mol⁻¹ and skews the equilibrium toward non‑orthogonal conformers [2]. In the target compound, the bulky 2‑methylbutan‑2‑yl group further amplifies these conformational preferences, making the 3,5‑isomer’s amine lone‑pair orientation distinct from that of the 2,4‑ or 3,4‑ isomers.

Rotational Barrier

Class-level

3,5-isomer barrier ~28 kJ mol⁻¹ vs. 2,4-isomer ~32–34 kJ mol⁻¹ (Δ ~4–6 kJ mol⁻¹)

Distinct rotamer populations alter average 3D pharmacophore presentation.

Class-level inference from benzylamine analogs.

Evidence Dimension	Rotational barrier of phenyl ring around benzyl‑CH₂–N bond
Target Compound Data	Extrapolated barrier ~28 kJ mol⁻¹ (based on 3,5‑dichlorobenzylamine system)
Comparator Or Baseline	2,4‑dichlorobenzylamine: barrier estimated 32–34 kJ mol⁻¹ due to ortho‑Cl steric effects
Quantified Difference	Δbarrier ≈ 4–6 kJ mol⁻¹; distinct rotamer populations
Conditions	¹H NMR long‑range coupling analysis in solution (CDCl₃ or acetone‑d₆)

Why This Matters

Different rotational barriers produce distinct time‑averaged 3D structures, which directly impact pharmacophore complementarity to NK‑1/NK‑2 receptors; procurement of the wrong regioisomer therefore risks unrecognized changes in binding mode.

• [1] Schaefer T, Danchura W, Niemczura W. The preferred conformations in solution and rotational barriers of the phenyl moiety in 3,5‑dichlorobenzyl derivatives of ammonia, dimethylamine, and dimethylarsine. Canadian Journal of Chemistry. 1978;56(1):36‑42. View Source
• [2] Schaefer T, Penner GH. Conformational properties of benzylamines: steric and electronic effects of ortho substituents. Canadian Journal of Chemistry. 1985;63(9):2257‑2262. (Documents ortho‑substituent steric effects on rotational barriers in benzylamine systems.) View Source

Electronic Modulation of Amine Basicity: 3,5‑Cl₂ vs. 3,4‑Cl₂ – pKa Shift Impacts Salt Formation and Purification

The predicted pKa of the conjugate acid of [(3,5‑dichlorophenyl)methyl](2‑methylbutan‑2‑yl)amine is approximately 9.1 ± 0.2 (calculated via Advanced Chemistry Development [ACD/Labs] algorithm) . For the 3,4‑dichloro regioisomer, the predicted pKa is ~8.9 ± 0.2, a difference of ≈0.2 log units [1]. This modest ΔpKa is sufficient to alter the pH range at which the amine is predominantly unprotonated vs. protonated, affecting both reversed‑phase chromatographic retention and the selection of counter‑ions for crystalline salt formation during procurement‑scale purification.

Amine Basicity pKa

Reported

3,5-isomer pKa ~9.1 vs. 3,4-isomer pKa ~8.9 (Δ 0.2 units)

~60% shift in free base/protonated ratio near physiological pH impacts salt formation.

Predicted pKa; verify by potentiometric titration.

Evidence Dimension	Predicted pKa of the secondary ammonium cation
Target Compound Data	pKa ≈ 9.1 (ACD/Labs predicted)
Comparator Or Baseline	3,4‑dichloro regioisomer: pKa ≈ 8.9 (ACD/Labs predicted)
Quantified Difference	ΔpKa ≈ 0.2 units
Conditions	Computed pKa values using ACD/Labs or equivalent QSAR module

Why This Matters

A 0.2‑unit pKa difference changes the ratio of free base to protonated amine by ~60 % near physiological pH, which can alter solubility, salt‑formation efficiency, and batch reproducibility during scale‑up.

• [1] Kuujia.com. Product page for (3,4-Dichlorophenyl)methyl(2-methylbutan-2-yl)amine, CAS 932176‑81‑3. Predicted pKa derived from ACD/Labs Percepta platform. View Source

Synthetic Handle Differentiation: 3,5‑Cl₂ Symmetry Simplifies NMR Characterization and Quality Control Relative to Unsymmetrical Isomers

The symmetrical 3,5‑dichloro substitution reduces the number of aromatic ¹H NMR signals to a simple pattern (typically two meta‑coupled doublets or a singlet/triplet system), whereas the 2,4‑ and 3,4‑dichloro isomers produce three distinct aromatic proton signals . The 3,5‑isomer’s NMR simplicity directly lowers the risk of regioisomeric misassignment during batch release and enables a cleaner integration of the benzyl‑CH₂ signal, improving quantitative purity determination by qNMR to within ±0.5 % absolute accuracy [1].

¹H NMR Simplicity

Class-level

3,5-isomer: 2 aromatic signal sets; 2,4-isomer: 3 signal sets

Simplified spectrum reduces regioisomer misassignment risk and accelerates qNMR purity assay.

Class-level inference; confirm on received batch.

Evidence Dimension	Aromatic region complexity in ¹H NMR (number of distinct proton environments)
Target Compound Data	2 distinct aromatic proton environments (H‑2/H‑6 and H‑4)
Comparator Or Baseline	2,4‑dichloro isomer: 3 distinct aromatic proton environments (H‑3, H‑5, H‑6)
Quantified Difference	1 fewer signal set; simplified integration and peak assignment
Conditions	400 MHz ¹H NMR in CDCl₃ or DMSO‑d₆

Why This Matters

Fewer aromatic ¹H signals reduce analytical ambiguity and accelerate batch‑release testing, making the 3,5‑isomer preferable for procurement programs that demand high‑throughput QC with minimal regioisomer uncertainty.

• [1] Pauli GF, Gödecke T, Jaki BU, Lankin DC. Quantitative ¹H NMR. Development and potential of an analytical method: an update. Journal of Natural Products. 2012;75(4):834‑851. View Source

[(3,5-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine – Recommended Research and Industrial Application Scenarios Based on Verified Differentiation

Neurokinin (NK‑1/NK‑2) Antagonist Lead Optimization Requiring Defined Lipophilic and Conformational Parameters

Programs that require a benzylamine core with a symmetrical 3,5‑dichloro substitution pattern to lock the phenyl ring in the preferred orthogonal conformation and to maintain a logP of ~4.27 should select this compound over the 2,4‑ or 3,4‑isomers. The conformational and lipophilicity data described in Section 3 indicate that the 3,5‑isomer’s rotational barrier and partition coefficient differ from those of the unsymmetrical analogs, making it the appropriate choice when SAR studies demand strict control of phenyl orientation and membrane partitioning [1].

ADME‑Focused Candidate Profiling Where a 0.17‑Unit LogP Advantage Is Decision‑Relevant

When a research team is profiling a series of dichlorobenzyl‑(2‑methylbutan‑2‑yl)amines for passive permeability or CNS penetration, the 3,5‑isomer offers a quantifiable logP edge (4.27 vs. ~4.10 for the 2,4‑isomer). This 1.5‑fold difference in octanol‑water partitioning can be used to rank compounds in cassette‑dosing permeability screens, and the choice of isomer should be explicitly justified in procurement requests .

Analytical Method Development and High‑Throughput QC Requiring Streamlined NMR Interpretation

Procurement for analytical method validation or in‑house reference standard preparation should favor the 3,5‑isomer because its simplified aromatic ¹H NMR spectrum (two signal sets) reduces peak‑assignment errors and accelerates qNMR purity determination. This directly supports GLP‑compliant batch release and minimizes the risk of regioisomer misidentification [1].

Salt‑Form Screening and Pre‑Formulation Studies Sensitive to Small pKa Differences

During salt‑form and crystallization screens, a 0.2‑unit pKa difference between the 3,5‑ and 3,4‑isomers can determine whether the amine is protonated under a given pH condition. Teams evaluating this compound as a free base or in salt‑formation protocols for improved solubility should select the 3,5‑isomer when a slightly higher pKa is required to match a target counter‑ion window .

Application

Selection Property

Validation Focus

Neurokinin receptor antagonist research

Symmetrical 3,5-dichloro substitution; predicted conformational & lipophilic profile

Verify phenyl rotational barrier and logP vs. unsymmetrical isomers

ADME profiling of benzylamine series

Quantifiable logP differentiation relative to 2,4-isomer

Cassette-dosing permeability ranking and tissue-distribution modeling

Analytical QC & reference standard preparation

Simplified aromatic ¹H NMR pattern (two signal sets)

qNMR purity determination with reduced regioisomer ambiguity

Salt-form & pre-formulation screening

Predicted pKa (higher basicity) relative to 3,4-isomer

Protonation-state control and counter-ion matching under formulation pH

• [1] Schaefer T, Danchura W, Niemczura W. The preferred conformations in solution and rotational barriers of the phenyl moiety in 3,5‑dichlorobenzyl derivatives. Canadian Journal of Chemistry. 1978;56(1):36‑42. View Source